Ethyl 2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C13H10F3NO2S/c1-2-19-12(18)10-7-20-11(17-10)8-3-5-9(6-4-8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key: SCZAGGBIOXLKPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C13H10F3NO2S
• DSSTOX Substance ID: DTXSID701154411
• Molecular Weight: 301.29 g/mol
• CAS RN: 175204-88-3

Description

Ethyl 2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylate is a chemical compound with the molecular formula C13H10F3NO2S. Its molecular weight is 301.29.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H10F3NO2S/c1-2-19-12(18)10-7-20-11(17-10)8-3-5-9(6-4-8)13(14,15)16/h3-7H,2H2,1H3. This code provides a specific description of the molecule’s structure. For a detailed structural analysis, specialized software or resources would be necessary.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 98 - 100 degrees Celsius.

Scientific Research Applications

Multitargeted Bioactive Molecules

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Anticancer Activity

A series of novel 2-phenyl-4-trifluoromethyl thiazole-5-carboxamide derivatives, which include the compound , have been synthesized and evaluated for their anticancer activity against various cell lines. .

DNA Interaction

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Spectroscopic Applications

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Synthesis of Trifluoromethylpyridines

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Antioxidant Activity

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Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, H332, and H335. These codes correspond to various hazards such as harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Thiazole derivatives, like “Ethyl 2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylate”, are known to have a wide range of biological activities. They can interact with various biological targets, depending on their specific chemical structure. For example, some thiazole derivatives are known to inhibit bacterial enzymes involved in cell wall synthesis .

Mode of Action

The mode of action of a compound depends on its specific chemical structure and the biological target it interacts with. For instance, if “Ethyl 2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylate” inhibits a bacterial enzyme, it might bind to the active site of the enzyme and prevent it from catalyzing its reaction, leading to bacterial cell death .

Biochemical Pathways

The affected biochemical pathways would depend on the specific targets of “Ethyl 2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylate”. If it targets bacterial enzymes, it could affect the peptidoglycan synthesis pathway, which is crucial for bacterial cell wall formation .

Result of Action

The molecular and cellular effects of “Ethyl 2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylate” would depend on its mode of action and the biochemical pathways it affects. If it inhibits bacterial enzymes, it could lead to the disruption of the bacterial cell wall and ultimately bacterial cell death .

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of a compound. For example, the stability of “Ethyl 2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylate” might be affected by storage conditions .

Synthesis routes and methods

Procedure details

To a solution of 4-(trifluoromethyl)thiobenzamide (5.24 g) in ethanol (50 ml) was added 90% ethyl bromopyruvate (5.53 g), and stirred at 80° C. for 2.5 hours. After completion of the reaction, the solvent was evaporated, and water was added thereto. The insoluble matter was collected by filtration, and then dried to give the titled compound (7.56 g) as a white solid.